[(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone]

• CAS No.: 151250-02-1
• Molecular Formula: C26H35O3P
• Molecular Weight: 426.5 g/mol
• IUPAC Name: [(2,6-dimethylbenzoyl)-(2,4,4-trimethylpentyl)phosphoryl]-(2,6-dimethylphenyl)methanone
• InChI: InChI=1S/C26H35O3P/c1-17(15-26(6,7)8)16-30(29,24(27)22-18(2)11-9-12-19(22)3)25(28)23-20(4)13-10-14-21(23)5/h9-14,17H,15-16H2,1-8H3
• InChI Key: BDGDYAHBIXFCIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=O)P(=O)(CC(C)CC(C)(C)C)C(=O)C2=C(C=CC=C2C)C

Description

[(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] is an organic phosphorus compound known for its unique chemical properties and applications. It is often used in various fields such as organic synthesis, polymer chemistry, and material science due to its ability to act as a reagent and catalyst in different chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] typically involves the reaction of 2,6-dimethoxybenzoyl chloride with 2,4,4-trimethylpentyl alcohol in the presence of a base. This reaction produces hydrogen chloride gas, which needs to be properly managed and neutralized .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions such as temperature, pressure, and the use of catalysts to ensure high yield and purity. The compound is then purified through techniques like recrystallization or chromatography to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

[(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] undergoes various types of chemical reactions, including:

Oxidation: It can oxidize alcohols to ketones or aldehydes.

Reduction: It can be reduced to form different phosphorus-containing compounds.

Substitution: It can participate in nucleophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and bases like sodium hydroxide. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or aldehydes, while substitution reactions can produce various substituted phosphorus compounds .

Scientific Research Applications

[(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and polymerization reactions.

Biology: It can be used in the synthesis of biologically active compounds.

Industry: It is used in the production of advanced materials and as a catalyst in various industrial processes .

Mechanism of Action

The mechanism by which [(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] exerts its effects involves its ability to interact with various molecular targets and pathways. It can act as a catalyst by facilitating the formation and breaking of chemical bonds, thereby accelerating reaction rates. The specific molecular targets and pathways depend on the particular reaction and application .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to [(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] include:

• Bis(2,4,4-trimethylpentyl)phosphinic acid
• Phenyl bis(2,4,6-trimethylbenzoyl)phosphine oxide .

Uniqueness

What sets [(2,4,4-Trimethylpentyl)phosphoryl]bis[(2,6-dimethylphenyl)methanone] apart from these similar compounds is its unique combination of functional groups, which allows it to participate in a broader range of chemical reactions. Its specific structure also provides distinct physical and chemical properties, making it particularly useful in specialized applications .